(5Z)-5-[4-(diethylamino)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound "(5Z)-5-[4-(diethylamino)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one" belongs to a class of fused heterocyclic systems combining thiazole and triazole moieties. Its structure features a Z-configured benzylidene group at position 5, substituted with a diethylamino group at the para position, and a 3,4-dimethoxyphenyl group at position 2 of the thiazolo-triazole scaffold.
Synthetic routes for analogous compounds typically involve multi-step reactions, such as cyclocondensation of mercapto-triazoles with active methylene compounds or aminolysis of ethoxymethylidene precursors . The Z-configuration is stabilized by intramolecular hydrogen bonding and π-π stacking, as observed in crystallographic studies of related derivatives .
Properties
Molecular Formula |
C23H24N4O3S |
|---|---|
Molecular Weight |
436.5 g/mol |
IUPAC Name |
(5Z)-5-[[4-(diethylamino)phenyl]methylidene]-2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
InChI |
InChI=1S/C23H24N4O3S/c1-5-26(6-2)17-10-7-15(8-11-17)13-20-22(28)27-23(31-20)24-21(25-27)16-9-12-18(29-3)19(14-16)30-4/h7-14H,5-6H2,1-4H3/b20-13- |
InChI Key |
APTIFHAMDODBRD-MOSHPQCFSA-N |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2 |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5Z)-5-[4-(diethylamino)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic reactions The starting materials often include 4-(diethylamino)benzaldehyde and 3,4-dimethoxyphenylhydrazine The synthesis process may involve the formation of intermediate compounds through condensation reactions, followed by cyclization to form the thiazolo[3,2-b][1,2,4]triazole core
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring could be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
(5Z)-5-[4-(diethylamino)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.
Scientific Research Applications
(5Z)-5-[4-(diethylamino)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.
Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.
Industry: Utilized in the development of new materials with specific properties, such as dyes or polymers.
Mechanism of Action
The mechanism of action of (5Z)-5-[4-(diethylamino)benzylidene]-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity and disrupting cellular processes. For example, it may inhibit the activity of certain kinases or proteases, leading to cell cycle arrest or apoptosis in cancer cells.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The compound’s structural analogs differ primarily in substituent patterns on the benzylidene and aryl groups. Key examples include:
Key Observations :
- Configuration : Z-isomers generally exhibit higher bioactivity due to optimal spatial alignment of functional groups, as seen in antimicrobial assays of compound 5f .
- Solubility: Ethoxy or diethylamino substituents improve solubility in polar solvents, whereas halogenated analogs (e.g., 5f) show higher crystallinity and melting points .
Yield Comparison :
- The target compound’s synthesis may align with moderate yields (50–70%), similar to compound 5h (54%) and 6d (62%) .
- Electron-withdrawing groups (e.g., nitro, chloro) typically reduce yields due to side reactions, while electron-donating groups (e.g., methoxy, diethylamino) improve efficiency .
Physicochemical Properties
- Melting Points: The diethylamino and dimethoxy substituents in the target compound likely result in a melting point between 200–250°C, intermediate between 5f (>280°C) and 5g (176–178°C) .
- Spectral Data : The Z-configuration is confirmed by NMR (e.g., coupling constants in olefinic protons) and IR (C=N stretching at ~1600 cm⁻¹), consistent with analogs .
- Crystallography : Analogous Z-configured compounds exhibit coplanar fused rings (interplanar angle <2°), stabilizing the structure via π-π interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
